Cas no 2743442-76-2 ((2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2743442-76-2
• MF: C₅H₆ClN₃OS
• MW: 191.638638019562
• CID: 5464569
• Update Time: 2025-08-05

(2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (2-chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone
• Z5460574140
• 2-Chloro-5-(S-methylsulfonimidoyl)pyrimidine
• (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C5H6ClN3OS/c1-11(7,10)4-2-8-5(6)9-3-4/h2-3,7H,1H3
• InChI Key： NOFOHDCTSNIXSB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)S(C)(=N)=O

Computed Properties

• Exact Mass: 190.9920107 g/mol
• Monoisotopic Mass: 190.9920107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.64
• XLogP3: 1.7
• Topological Polar Surface Area: 75.1

Additional information on (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone

Introduction to (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2743442-76-2)

Compound (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone, identified by its CAS number 2743442-76-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloropyrimidin-5-yl moiety and an (imino)methyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The significance of this compound in modern drug discovery cannot be overstated. Pyrimidine-based scaffolds are integral to numerous pharmacophores, with applications ranging from antiviral and anticancer agents to antimicrobial and anti-inflammatory drugs. The introduction of a chloro substituent at the 2-position of the pyrimidine ring enhances the electrophilicity of the ring, facilitating further functionalization. Additionally, the (imino)methyl group introduces a polarized double bond that can participate in hydrogen bonding interactions, which is crucial for binding to biological targets with high affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The compound (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution reactions at the chloro substituent and condensation reactions involving the imino group, makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrimidine core is known to interact with various biological receptors and enzymes, making it an ideal candidate for designing drugs that can selectively modulate specific pathways. For instance, studies have shown that derivatives of pyrimidine can inhibit kinases and other enzymes involved in cancer progression. The presence of the (imino)methyl group further enhances its binding capabilities by allowing for optimal positioning within active sites.

The synthesis of (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a chloropyrimidine precursor, which is then functionalized at the 5-position to introduce the desired substituents. The introduction of the (imino)methyl group often involves condensation reactions with appropriate aldehydes or ketones under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The biological evaluation of (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. Additionally, its interactions with DNA-binding proteins have been explored, suggesting possible applications in oncology. These findings underscore the importance of this compound as a lead molecule for further drug development.

In conclusion, (2-Chloropyrimidin-5-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2743442-76-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.